Cas no 895640-94-5 (3-(4-bromobenzenesulfonyl)-N-(2,5-dimethylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(4-bromobenzenesulfonyl)-N-(2,5-dimethylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 895640-94-5
• MF: C₂₃H₁₈BrN₅O₂S
• MW: 508.390322208405
• CID: 6221708
• PubChem ID: 18560436
• Update Time: 2025-08-03

3-(4-bromobenzenesulfonyl)-N-(2,5-dimethylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromobenzenesulfonyl)-N-(2,5-dimethylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• AKOS001510546
• 3-(4-BROMOBENZENESULFONYL)-N-(2,5-DIMETHYLPHENYL)-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• 895640-94-5
• 3-(4-bromophenyl)sulfonyl-N-(2,5-dimethylphenyl)triazolo[1,5-a]quinazolin-5-amine
• 3-((4-bromophenyl)sulfonyl)-N-(2,5-dimethylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• F1609-0755

• Inchi： 1S/C23H18BrN5O2S/c1-14-7-8-15(2)19(13-14)25-21-18-5-3-4-6-20(18)29-22(26-21)23(27-28-29)32(30,31)17-11-9-16(24)10-12-17/h3-13H,1-2H3,(H,25,26)
• InChI Key： JWGCHEZCALQINX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1=C2N=C(C3C=CC=CC=3N2N=N1)NC1C=C(C)C=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 507.03646g/mol
• Monoisotopic Mass: 507.03646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 97.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(4-bromobenzenesulfonyl)-N-(2,5-dimethylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

Comprehensive Overview of 3-(4-bromobenzenesulfonyl)-N-(2,5-dimethylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 895640-94-5)

The compound 3-(4-bromobenzenesulfonyl)-N-(2,5-dimethylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 895640-94-5) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the triazoloquinazoline core and 4-bromobenzenesulfonyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or a fluorescent probe, aligning with current trends in targeted drug discovery and bioimaging technologies.

In recent years, the demand for triazoloquinazoline derivatives has surged due to their diverse biological activities. The presence of the 4-bromobenzenesulfonyl group in this compound enhances its binding affinity to specific protein targets, making it a valuable scaffold for medicinal chemistry. Studies have shown that similar compounds exhibit notable activity against various enzymes, which is why 895640-94-5 is frequently explored in academic and industrial labs. Its synthesis and optimization are often discussed in forums focusing on organic synthesis challenges and structure-activity relationship (SAR) studies.

From a technical perspective, 3-(4-bromobenzenesulfonyl)-N-(2,5-dimethylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine demonstrates remarkable stability under standard laboratory conditions, which is critical for its handling and storage. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and confirm its structural integrity. These methods align with the growing emphasis on quality control in chemical synthesis, a topic frequently searched by professionals in the field.

The compound’s potential applications extend beyond pharmaceuticals. Its quinazoline backbone is being investigated for use in organic electronics and photovoltaic materials, areas that are currently trending due to the global push for sustainable energy solutions. Researchers are particularly intrigued by its electronic properties, which could contribute to advancements in OLED technology or sensor development. This multidisciplinary relevance makes CAS No. 895640-94-5 a subject of interest in both chemistry and materials science communities.

For those seeking practical information, the solubility profile of 3-(4-bromobenzenesulfonyl)-N-(2,5-dimethylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine in common organic solvents like DMSO and DMF is well-documented, facilitating its use in experimental protocols. Safety data sheets (SDS) provide guidelines for its handling, emphasizing standard laboratory precautions. These details are often queried by researchers looking for compound handling best practices or solubility data for drug discovery.

In summary, 895640-94-5 represents a versatile and scientifically valuable compound with broad applicability. Its structural complexity and functional groups position it at the intersection of multiple research domains, from medicinal chemistry to advanced materials. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative chemical entities and their real-world applications.